Cas no 1099597-40-6 (2-Fluoro-1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene)

• Product Name: 2-Fluoro-1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene
• CAS No: 1099597-40-6
• MF: C₉H₅F₇
• MW: 246.12482714653
• CID: 4679981
• Update Time: 2023-08-15

2-Fluoro-1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-1-(2,2,2-TRIFLUOROETHYL)-3-(TRIFLUOROMETHYL)BENZENE
• 2-Fluoro-1-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)benzene

• Inchi： 1S/C9H5F7/c10-7-5(4-8(11,12)13)2-1-3-6(7)9(14,15)16/h1-3H,4H2
• InChI Key： PVXNDAUADSCYMX-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1CC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• Topological Polar Surface Area: 0